N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-3-chloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-3-chloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C19H10ClN3OS3/c20-15-10-5-1-3-7-13(10)26-16(15)17(24)23-19-22-12(9-25-19)18-21-11-6-2-4-8-14(11)27-18/h1-9H,(H,22,23,24)
• InChI Key: FNRWIHOODOFVNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=NC(=CS3)C4=NC5=CC=CC=C5S4)Cl
• Molecular Formula: C19H10ClN3OS3
• Molecular Weight: 428.0 g/mol

Description

Benzothiazoles are important heterocyclic compounds exhibiting a wide range of biological activities such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of these compounds can be greatly affected by the substituents on the thiazole ring.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using techniques like single-crystal X-ray diffraction, Hirshfeld surface analysis, and PIXEL calculations. These techniques can provide insights into the crystal structure, intermolecular interactions, and lattice energies of the compounds.

Chemical Reactions Analysis

The chemical reactions of benzothiazole derivatives can be studied using various spectroscopic techniques. For example, the peaks in the infrared spectrum can be assigned to specific stretching vibrations of the benzothiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be analyzed using various techniques. For example, the E/Z configuration of the compounds can be determined using NMR spectroscopy.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of derivatives related to N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-3-chloro-1-benzothiophene-2-carboxamide involves complex chemical reactions aimed at achieving specific molecular structures that could have varied scientific applications. For instance, research has been conducted on synthesizing various benzothiazole and thiazole derivatives through methods such as copper-catalyzed intramolecular cyclization processes, which yield compounds in good to excellent efficiencies. These synthesized compounds are characterized using techniques such as IR, NMR, and Mass spectroscopy to confirm their structures (Wang et al., 2008).

Biological Activities

Some derivatives of N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-3-chloro-1-benzothiophene-2-carboxamide have been investigated for their biological activities, including antimicrobial and anti-inflammatory properties. These studies aim to explore the potential of these compounds in medicinal chemistry and pharmaceutical applications. For example, a series of benzothiazole derivatives has been synthesized and evaluated for antimicrobial activity against various microorganisms. The studies often focus on understanding the relationship between molecular structure and biological activity to identify potent antimicrobial agents (Incerti et al., 2017).

Mechanism of Action

The mechanism of action of benzothiazole derivatives can be complex and depends on the specific compound and its biological target. For example, some benzothiazole derivatives have shown inhibitory effects against M. tuberculosis.

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives depend on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed information.

Future Directions

The future research directions in the field of benzothiazole derivatives could include the design and synthesis of new derivatives with enhanced biological activities, the development of more efficient synthetic methods, and the exploration of new biological targets.